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Compound of Interest

Compound Name: (3S,4S)-Tofacitinib

Cat. No.: B1664140

For Immediate Implementation: This document provides critical safety and logistical guidance
for laboratory personnel handling (3S,4S)-Tofacitinib. Adherence to these procedures is

essential to mitigate risks and ensure a safe research environment.

(3S,4S)-Tofacitinib is a potent Janus kinase (JAK) inhibitor. As with many active
pharmaceutical ingredients (APIs), it requires specific handling procedures to prevent
occupational exposure. The following information outlines the necessary personal protective
equipment (PPE), safe handling practices, and compliant disposal methods.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the primary defense against exposure to (3S,4S)-
Tofacitinib. The following table summarizes the recommended PPE based on safety data
sheets (SDS).
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Personal Protective Specifications and
Body Part ]
Equipment Standards
Inspected prior to use. Must
) ) satisfy specifications of EU
Hands Chemical-resistant gloves o
Directive 89/686/EEC and the
standard EN 374.[1][2]
Tightly fitting safety goggles Conforming to EN 166 (EU) or
Eyes/Face o i
with side-shields NIOSH (US).[1][2][3]
To be used if exposure limits
) ) are exceeded or irritation or
Respiratory Full-face respirator

other symptoms are

experienced.[1]

] ) Wear appropriate protective
Fire/flame resistant and ) )
Body clothing to prevent skin

impervious clothing exposure.[1112][4]

Standard Operating Procedures for Handling

Engineering Controls:

+ Handle (3S,4S)-Tofacitinib in a well-ventilated place, such as a chemical fume hood, to
avoid the formation of dust and aerosols.[1]

¢ Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]
Personal Hygiene:

e Wash hands thoroughly after handling.[2]

» Do not eat, drink, or smoke when using this product.[5]

o Contaminated clothing should be removed immediately and washed before reuse.[6]

Emergency Procedures
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In Case of Inhalation:

» Move the individual to fresh air.

o If breathing is difficult, provide oxygen.

o Seek immediate medical attention if the person is not breathing.[1][2]
In Case of Skin Contact:

e Immediately remove contaminated clothing.

o Wash the affected area with soap and plenty of water.
o Consult a doctor.[1][2][6]

In Case of Eye Contact:

* Rinse the eyes with pure water for at least 15 minutes.
o Seek medical attention.[1][2][6]

In Case of Ingestion:

Rinse the mouth with water.

Do not induce vomiting.

Never give anything by mouth to an unconscious person.

Call a doctor or Poison Control Center immediately.[1][2][6]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling (3S,4S)-Tofacitinib.

Caption: PPE selection workflow for handling (3S,4S)-Tofacitinib.
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Disposal Plan

Proper disposal of (3S,4S)-Tofacitinib and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization:

e Solid Waste: Unused or expired (3S,4S)-Tofacitinib powder, contaminated gloves, bench
paper, and other disposable materials.

e Liquid Waste: Solutions containing (3S,4S)-Tofacitinib.
e Sharps: Contaminated needles, syringes, and glassware.
Disposal Procedure:

o Segregation: All waste contaminated with (3S,4S)-Tofacitinib must be segregated from
general laboratory waste.

e Containment:

o Solid waste should be collected in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid waste should be collected in a labeled, leak-proof, and chemically compatible
container.

o Sharps must be placed in a designated, puncture-resistant sharps container.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not let the
chemical enter drains.[1]

The following diagram outlines the step-by-step disposal plan for waste generated from
handling (3S,4S)-Tofacitinib.
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Disposal Plan for (3S,4S)-Tofacitinib Waste

Waste Generation

( Segregate Waste j
Solid

Solid Waste
(Gloves, Bench Paper) (Needles, Glassware)

Seal in Labeled Collect in Labeled Place in Puncture-
Hazardous Waste Bag Leak-Proof Container Resistant Sharps Container

Sharps

Liquid Waste
(Solutions)

Sharps Waste j

Chemical Destruction Plant
or Controlled Incineration

Dispose via Licensed >

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Tofacitinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: Personal Protective
Equipment and Disposal Protocol for (3S,4S)-Tofacitinib]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1664140#personal-protective-
equipment-for-handling-3s-4s-tofacitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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